(1R,3R)-3-(3-Chloropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

• IUPAC Name: (1R,3R)-3-(3-chloropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• InChI: InChI=1S/C11H12ClNO2/c1-11(2)8(9(11)10(14)15)6-3-4-13-5-7(6)12/h3-5,8-9H,1-2H3,(H,14,15)/t8-,9+/m1/s1
• InChI Key: JLBPTHNSZBIABU-BDAKNGLRSA-N
• Canonical SMILES: CC1(C(C1C(=O)O)C2=C(C=NC=C2)Cl)C
• Isomeric SMILES: CC1([C@@H]([C@H]1C(=O)O)C2=C(C=NC=C2)Cl)C
• Molecular Formula: C11H12ClNO2
• Molecular Weight: 225.67 g/mol

Description

“(1R,3R)-3-(3-Chloropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid” is a chemical compound with the CAS Number: 2742931-93-5. It has a molecular weight of 225.67 and is stored at room temperature. The compound is in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H12ClNO2/c1-11(2)8(9(11)10(14)15)6-3-4-13-5-7(6)12/h3-5,8-9H,1-2H3,(H,14,15)/t8-,9+/m1/s1. This code provides a detailed description of the molecule’s structure, including its stereochemistry.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 225.67. Further physical and chemical properties such as solubility, melting point, boiling point, etc., are not available in the retrieved data.

Scientific Research Applications

Anticancer Research

• EN300-1976073 has shown promise as a potential anticancer agent. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting tumor growth and metastasis. .

Crop Protection and Pest Management

• The compound’s unique structure suggests it could be used in crop protection. Studies have explored its insecticidal and fungicidal properties, aiming to develop environmentally friendly alternatives to conventional pesticides. .

Neurological Disorders

• EN300-1976073’s cyclopropane core makes it an interesting candidate for neurological research. Scientists have investigated its potential as a modulator of neurotransmitter receptors or ion channels. .

Materials Science and Drug Delivery

• The compound’s rigid cyclopropane ring and carboxylic acid functionality make it suitable for materials science. Researchers have synthesized polymers incorporating EN300-1976073, aiming for controlled drug release systems. .

Enantioselective Synthesis and Chiral Catalysts

• EN300-1976073’s chiral nature has attracted interest in asymmetric synthesis. Chemists explore its use as a chiral auxiliary or catalyst in enantioselective reactions. .

Environmental Chemistry and Biodegradation

• Understanding the fate of EN300-1976073 in the environment is crucial. Researchers investigate its biodegradability, persistence, and potential ecological impact. .

These applications highlight the versatility and potential impact of EN300-1976073 in diverse scientific domains. . If you’d like more detailed information on any specific application, feel free to ask! 😊

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it can cause harm. The hazard statements associated with it are H315, H319, and H335, suggesting that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.